Cas no 2228987-68-4 (3,3-difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine
• CAS No: 2228987-68-4
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 6085937
• PubChem ID: 165685693
• Update Time: 2025-05-19

3,3-difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine
• EN300-1956699
• 2228987-68-4

• Inchi： 1S/C12H15F2NO3/c1-16-9-4-7(8(6-15)12(13)14)5-10-11(9)18-3-2-17-10/h4-5,8,12H,2-3,6,15H2,1H3
• InChI Key： LCUNJEKIRDPNME-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=C(C2=C(C=1)OCCO2)OC)F

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.7Ų

Additional information on 3,3-difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine

Research Brief on 3,3-Difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine (CAS: 2228987-68-4)

In recent years, the compound 3,3-difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine (CAS: 2228987-68-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin core and difluorinated propan-1-amine side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of novel bioactive compounds.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) targeting agents. The presence of the difluoro moiety has been linked to enhanced metabolic stability and improved blood-brain barrier penetration, making it a valuable scaffold for CNS drug design.

In addition to its pharmacological applications, 2228987-68-4 has been investigated for its potential in chemical biology probes. A study published in ACS Chemical Biology demonstrated its utility as a fluorescent labeling agent for tracking protein interactions in live cells. The methoxy and benzodioxin groups contribute to its photostability, while the amine functionality allows for facile conjugation with biomolecules.

The synthetic routes to 3,3-difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine have also been optimized in recent years. A 2022 patent application (WO2022156789) disclosed a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity (>99% ee) and yield (85%). This advancement addresses previous challenges in stereocontrol and scalability, paving the way for industrial-scale production.

Ongoing research is exploring the compound's potential in neurodegenerative disease models. Preliminary data from in vitro studies suggest neuroprotective effects against oxidative stress, possibly mediated through modulation of glutamate receptors. However, further in vivo validation is required to confirm these findings and elucidate the underlying mechanisms.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate favorable profiles for this compound at therapeutic doses, with no significant genotoxicity or cardiotoxicity observed in standard assays. These findings support its continued development as a pharmaceutical intermediate and research tool.

In conclusion, 3,3-difluoro-2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable asset for future therapeutic development and biological research applications.